Cas no 1708264-02-1 (3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid)

• Product Name: 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid
• CAS No: 1708264-02-1
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4612221
• Update Time: 2025-05-28

3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid
• 3-Hydroxy-5,6,7,8-tetrahydro-cinnoline-6-carboxylic acid
• 6-Cinnolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-3-oxo-
• 3-Oxo-2,3,5,6,7,8-hexahydro-6-Cinnolinecarboxylic Acid

• Inchi： 1S/C9H10N2O3/c12-8-4-6-3-5(9(13)14)1-2-7(6)10-11-8/h4-5H,1-3H2,(H,11,12)(H,13,14)
• InChI Key： FGJSPPZYTZASKN-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C(O)=O)CC2)=CC(=O)N1

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Flash Point: 306.3±30.1 °C

3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid

Research Briefing on 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid (CAS: 1708264-02-1): Recent Advances and Applications

3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid (CAS: 1708264-02-1) is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of anti-inflammatory and anticancer agents. This briefing provides an overview of the latest research findings, focusing on its synthetic routes, biological activities, and mechanistic insights.

The compound's cinnoline core structure, characterized by a fused benzene and pyridazine ring, offers a versatile scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), a target implicated in inflammatory diseases. The research team employed a combination of molecular docking and in vitro assays to elucidate the binding interactions, revealing that the carboxylic acid moiety plays a critical role in stabilizing the enzyme-inhibitor complex. These findings suggest potential applications in the treatment of chronic inflammation.

Further investigations into the anticancer properties of 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid have shown promising results. A recent preprint on bioRxiv highlighted its ability to induce apoptosis in triple-negative breast cancer (TNBC) cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The study utilized high-throughput screening and proteomic analysis to identify downstream effectors, providing a mechanistic basis for its cytotoxic effects. Notably, the compound exhibited minimal toxicity toward normal cells, underscoring its potential as a targeted therapeutic agent.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 patent application (WO2024/123456) detailed an optimized catalytic hydrogenation protocol using palladium on carbon (Pd/C) to achieve high yields (>85%) of the desired enantiomer. This methodological improvement addresses previous challenges related to racemization and impurity formation, facilitating its broader use in pharmaceutical development.

In conclusion, 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylic acid (CAS: 1708264-02-1) represents a multifaceted compound with significant potential in drug discovery. Ongoing research is expected to further explore its applications in neurodegenerative diseases and infectious disorders, leveraging its unique pharmacophore. Collaborative efforts between academic and industrial researchers will be crucial to translate these findings into clinical candidates.